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Compound of Interest

2-(2-Morpholin-4-ylethoxy)benzoic
Compound Name:

acid
CAS No.: 179994-93-5
Cat. No.: B1310325

Get Quote

Executive Summary

2-(2-Morpholin-4-ylethoxy)benzoic acid (CAS: 179994-93-5) is a specialized pharmaceutical
intermediate used primarily in medicinal chemistry to introduce the 2-morpholinoethoxy
pharmacophore. This moiety is a critical structural motif in modern drug design, particularly
within kinase inhibitors and GPCR ligands, where it serves dual functions: enhancing aqueous
solubility via the basic morpholine ring and providing a flexible ether linker for optimal ligand-
protein binding interactions.

This technical guide provides a comprehensive analysis of its nomenclature, physicochemical
properties, synthesis protocols, and applications in drug development.

Nomenclature & Synonyms

Accurate identification is paramount in global supply chains and regulatory filings. The following
table consolidates the accepted synonyms and identifiers for this compound.
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Table 1: Chemical Identity & Synonyms

Category

Identifier | Synonym

Common Name

2-(2-Morpholin-4-ylethoxy)benzoic acid

IUPAC Name

2-[2-(4-Morpholinyl)ethoxy]benzoic acid

CAS Registry Number

179994-93-5

Alternative Name 1

2-(2-Morpholinoethoxy)benzoic acid

Alternative Name 2

0-(2-Morpholinoethoxy)benzoic acid

Alternative Name 3

Benzoic acid, 2-[2-(4-morpholinyl)ethoxy]-

AGROLWZEYXFDEB-UHFFFAOYSA-N

InChlKey .

(Predicted for parent structure)
Molecular Formula C13H17NOa4
Molecular Weight 251.28 g/mol

Physicochemical Profile

Understanding the physical properties of this intermediate is essential for optimizing reaction

conditions and predicting the pharmacokinetic behavior of downstream derivatives.

Table 2: Key Physicochemical Properties
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5 ) Value Significance in Drug
roper
n/ (Predicted/Experimental) Design

Moderate lipophilicity; suitable

for oral bioavailability when
LogP (Octanol/Water) ~1.2-15 ) )

incorporated into larger

scaffolds.

Typical for benzoic acids;
pKa (Acid) ~3.5 - 4.0 (Carboxylic acid) facilitates amide coupling

reactions.

] Protonation at physiological pH
pKa (Base) ~7.5 - 8.0 (Morpholine N) ) -
improves solubility.

Good membrane permeability

Topological PSA ~66 A2 _
predictor (<140 A?).

o Key for initial binding or further
H-Bond Donors 1 (Carboxylic acid -OH) o
derivatization.

Facilitates interaction with
H-Bond Acceptors 5 . .
solvent and protein residues.

Synthesis & Manufacturing Protocol

The synthesis of 2-(2-Morpholin-4-ylethoxy)benzoic acid typically follows a Williamson Ether
Synthesis strategy. This approach is preferred for its scalability and the availability of starting
materials.

Retrosynthetic Analysis (Pathway Diagram)

The following diagram illustrates the logical disconnection of the target molecule into
commercially available precursors: Methyl Salicylate and 4-(2-Chloroethyl)morpholine.
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Figure 1: Two-step synthetic pathway involving O-alkylation followed by ester hydrolysis.[1]

Detailed Experimental Protocol

Step 1: O-Alkylation (Formation of the Ester)

» Reagents: Methyl salicylate (1.0 eq), 4-(2-chloroethyl)morpholine hydrochloride (1.2 eq),

Potassium carbonate (

, 2.5 eq).

¢ Solvent: Anhydrous DMF or Acetonitrile.

e Procedure:

o Charge the reaction vessel with Methyl salicylate and

in DMF.

o Stir at room temperature for 30 minutes to facilitate deprotonation of the phenol.
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o Add 4-(2-chloroethyl)morpholine hydrochloride portion-wise.
o Heat the mixture to 80—100°C and monitor by TLC/LC-MS (typically 4—12 hours).

o Workup: Cool to RT, pour into ice water, and extract with Ethyl Acetate. Wash organics
with brine, dry over

, and concentrate.
Step 2: Saponification (Hydrolysis to Acid)

» Reagents: Methyl 2-(2-morpholinoethoxy)benzoate (Intermediate), Lithium Hydroxide (LiOH,
3.0 eq).

e Solvent: THF:Water (3:1 mixture).
e Procedure:
o Dissolve the intermediate ester in THF/Water.

o Add LiOH and stir at room temperature or mild heat (40°C) until the ester is consumed
(check by LC-MS).

o Workup: Carefully adjust pH to ~4.0-5.0 using 1N HCI. The zwitterionic nature of the
product (acid + morpholine amine) requires careful pH control to maximize precipitation or
extraction efficiency (typically using n-Butanol or DCM/iPrOH).

o Purification: Recrystallization from Ethanol/Ether or preparative HPLC if high purity (>99%)
is required.

Applications in Drug Design

This compound is a high-value building block for "Fragment-Based Drug Discovery" (FBDD).

Pharmacophore Utility

The 2-morpholinoethoxy group is a privileged structure in medicinal chemistry.

» Solubility Enhancement: The morpholine nitrogen (
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) is protonated in the gastric environment, significantly improving the aqueous solubility of
lipophilic drug scaffolds.

» Ether Linker: The 2-carbon ethoxy chain provides rotational freedom, allowing the
morpholine ring to orient itself into solvent-exposed regions of a protein binding pocket (e.g.,
the "solvent front" in kinase domains).

Structural Logic in Kinase Inhibitors

Many kinase inhibitors (e.g., Gefitinib, Erlotinib) utilize similar alkoxy-morpholine side chains to
improve physicochemical properties.
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Figure 2: Functional decomposition of the 2-(2-Morpholin-4-ylethoxy)benzoic acid moiety in
drug design.

Analytical Characterization Standards

To ensure the integrity of this reagent in research workflows, the following analytical criteria
should be met:

e HPLC Purity: >98% (detection at 254 nm).
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« 1H NMR (DMSO-d6):

o ~12.5 ppm (s, 1H, -COOH)

o ~7.4-7.8 ppm (m, 4H, Aromatic)

o ~4.2 ppm (t, 2H, -O-CH2-)

o ~3.6 ppm (m, 4H, Morpholine O-CH2)
o ~2.7 ppm (t, 2H, -N-CH2-)

o ~2.5 ppm (m, 4H, Morpholine N-CH2)

¢ Mass Spectrometry (ESI+):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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